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Compound of Interest

Compound Name: Morpholine nitrite

Cat. No.: B15179433 Get Quote

An In-depth Technical Guide to N-
Nitrosomorpholine
For Researchers, Scientists, and Drug Development Professionals

Introduction
N-Nitrosomorpholine (NMOR) is a potent carcinogen belonging to the N-nitrosamine class of

compounds. It is not typically manufactured for commercial purposes but forms from the

reaction of morpholine, a common industrial chemical and food additive, with nitrite salts. This

guide provides a comprehensive overview of the chemical properties, synthesis, analytical

methods, and the toxicological profile of N-Nitrosomorpholine, with a focus on its mechanism of

carcinogenesis.

Core Data
CAS Number: 59-89-2

Molecular Formula: C₄H₈N₂O₂

Molecular Weight: 116.12 g/mol

Synonyms: NMOR, 4-Nitrosomorpholine
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Molecular Structure
Quantitative Data
Physical and Chemical Properties

Property Value Reference

Melting Point 29 °C

Boiling Point 225 °C

Density 1.28 g/cm³ (estimate)

Flash Point 29 °C

Appearance Pale yellow crystalline solid

Toxicological Data
Test Species Route Value Reference

LD50 Rat Oral 282 mg/kg

LD50 Mouse Oral 360 mg/kg

LD50 Hamster Oral 320 mg/kg

Experimental Protocols
Synthesis of N-Nitrosomorpholine
A common laboratory synthesis of N-Nitrosomorpholine involves the nitrosation of morpholine

with sodium nitrite in an acidic medium.

Materials:

Morpholine

Sodium nitrite (NaNO₂)

Hydrochloric acid (HCl)
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Dichloromethane (CH₂Cl₂)

Anhydrous magnesium sulfate (MgSO₄)

Distilled water

Ice bath

Magnetic stirrer and stir bar

Separatory funnel

Round-bottom flask

Rotary evaporator

Procedure:

In a round-bottom flask, dissolve a known amount of morpholine in distilled water.

Cool the solution in an ice bath with continuous stirring.

Slowly add a solution of sodium nitrite in distilled water to the cooled morpholine solution.

While maintaining the temperature below 5 °C, slowly add hydrochloric acid dropwise to

acidify the reaction mixture. The pH should be maintained around 3-4.

Continue stirring the reaction mixture in the ice bath for 1-2 hours.

After the reaction is complete, extract the product from the aqueous solution with

dichloromethane using a separatory funnel. Repeat the extraction three times.

Combine the organic extracts and dry over anhydrous magnesium sulfate.

Filter the drying agent and remove the solvent using a rotary evaporator to obtain N-

Nitrosomorpholine.
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Analytical Method for N-Nitrosomorpholine in Air (OSHA
Method 17)
This method is used for the determination of airborne N-Nitrosomorpholine.

Principle:

Samples are collected by drawing a known volume of air through two sampling tubes

connected in series. The first tube contains Polar Partition and the second tube contains

Florisil; both adsorbents are coated with ascorbic acid to prevent artifact formation. Samples

are desorbed with a mixture of methylene chloride and methanol and analyzed by gas

chromatography with a chemiluminescence detector.

Procedure:

Sample Collection:

Draw air through the sampling tubes at a known flow rate (e.g., 0.2 L/min) for a specified

time.

Protect the tubes from light during and after sampling.

Store samples in a freezer.

Sample Preparation:

Desorb the adsorbent from each tube with a 75/25 (v/v) solution of methylene

chloride/methanol.

Analysis:

Analyze the desorbed samples by gas chromatography with a chemiluminescence

detector.

Mechanism of Carcinogenesis
The carcinogenicity of N-Nitrosomorpholine is attributed to its metabolic activation, which leads

to the formation of reactive species that can damage DNA.
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Metabolic Activation Pathway
The primary route of metabolic activation for N-Nitrosomorpholine is through enzymatic

hydroxylation, primarily mediated by cytochrome P450 enzymes in the liver. This process is a

critical step in the bioactivation of NMOR to its ultimate carcinogenic form.
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Caption: Metabolic activation of N-Nitrosomorpholine to a DNA-alkylating agent.

Experimental Workflow for In Vivo Carcinogenicity
Study
The following workflow outlines a typical experimental design to investigate the in vivo

formation and carcinogenic potential of N-Nitrosomorpholine.
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Caption: Experimental workflow for an in vivo study of N-Nitrosomorpholine.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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